1-(2-hydroxyphenyl)-1H-pyrrole-2,5-dione

• CAS No.: 43048-02-8
• Molecular Formula: C10H7NO3
• Molecular Weight: 189.17 g/mol
• IUPAC Name: 1-(2-hydroxyphenyl)pyrrole-2,5-dione
• InChI: InChI=1S/C10H7NO3/c12-8-4-2-1-3-7(8)11-9(13)5-6-10(11)14/h1-6,12H
• InChI Key: CNDOSNMFHUSKGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C(=O)C=CC2=O)O

Description

1-(2-hydroxyphenyl)-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C10H7NO3 and its molecular weight is 189.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A maleic anhydride copolymer and an aminophenol are heated in an organic solvent such as dimethylformamide to 0°-150° C., preferably 10°-100° C., more preferably 50°-100° C. for 1-20 hours to convert a portion or whole of the maleic anhydride units into N-(hydroxyphenyl)maleamic acid unit. To the reaction mixture is added a tertiary amine catalyst, and is further added an azeotropic agent (i.e., azeotropic solvent) such as toluene or xylene for removing water produced upon cyclization-dehydration reaction. The resulting mixture is then heated to 80°-200° C., preferably 100°-150° C., for 1-20 hours for performing a cyclization-dehydration reaction, to obtain the desired N-(hydroxyphenyl)maleimide copolymer.